Cas no 2019-69-4 (Benzeneacetamide,N,N-diethyl-a-hydroxy-)

Benzeneacetamide, N,N-diethyl-α-hydroxy-, is a specialized organic compound featuring a hydroxy-substituted benzeneacetamide core with N,N-diethyl functionalization. This structure imparts unique reactivity and solubility properties, making it valuable in synthetic chemistry applications, particularly as an intermediate in pharmaceutical or agrochemical synthesis. The presence of both hydroxyl and amide groups allows for versatile derivatization, enabling selective modifications for targeted molecular design. Its diethylamino moiety enhances lipophilicity, which can be advantageous in formulations requiring controlled solubility profiles. The compound’s well-defined stereochemistry (if applicable) further supports its utility in enantioselective synthesis. Proper handling is essential due to potential reactivity of functional groups.

Benzeneacetamide,N,N-diethyl-a-hydroxy- structure

2019-69-4 structure

Product Name:Benzeneacetamide,N,N-diethyl-a-hydroxy-

CAS No:2019-69-4

MF:C₁₂H₁₇NO₂

MW:207.268883466721

CID:257149

PubChem ID:121583

Update Time:2025-08-04

Benzeneacetamide,N,N-diethyl-a-hydroxy- Chemical and Physical Properties

Names and Identifiers

- Benzeneacetamide,N,N-diethyl-a-hydroxy-
- N,N-Diethyl-2-hydroxy-2-phenylacetamide
- 2-Hydroxy-2-phenyl-N,N-diethylacetamide
- AC1L3T0D
- AI3-20784-Gc
- BRN 2645879
- Mandelamide, N,N-diethyl-
- mandelic acid N,N-diethylamide
- Mandelsaeure-diaethylamid
- N,N-diethyl-2-(2-hydroxyphenyl)acetamide
- N,N-diethyl-2-hydroxy-benzenacetamide
- N,N-diethyl-D,L-mandelic acid amide
- N,N-Diethylmandelamide
- MANDELIC ACID DIETHYLAMIDE
- F84509
- A802104
- FT-0726389
- UXLCWYBQDGCVQE-UHFFFAOYSA-N
- NS00001215
- N,N-diethyl mandelic acid amide
- SCHEMBL1174179
- 2019-69-4
- N, N-diethyl-2-hydroxy-2-phenylacetamide
- Benzeneacetamide, N,N-diethyl-alpha-hydroxy-
- N,N-diethyl-2-oxidanyl-2-phenyl-ethanamide
- AKOS009038413
- N,N-Diethyl-alpha-hydroxybenzeneacetamide
- DTXSID80942257
- N,N-diethyl-2-hydroxy-2-phenyl-acetamide
- DA-08490
- MDL： MFCD00583791
- Inchi： 1S/C12H17NO2/c1-3-13(4-2)12(15)11(14)10-8-6-5-7-9-10/h5-9,11,14H,3-4H2,1-2H3
- InChI Key： UXLCWYBQDGCVQE-UHFFFAOYSA-N
- SMILES： OC(C1C=CC=CC=1)C(N(CC)CC)=O

Computed Properties

Exact Mass: 207.12601
Monoisotopic Mass: 207.126
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.5A^2
XLogP3: 1.5

Experimental Properties

Density: 1.0681 (rough estimate)
Boiling Point: 346.3°C (rough estimate)
Flash Point: 164.5°C
Refractive Index: 1.5220 (estimate)
PSA: 40.54
LogP: 1.58840

Benzeneacetamide,N,N-diethyl-a-hydroxy- Pricemore >>

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